2,4-Diethoxybenzyl alcohol

• CAS RN: 181819-52-3
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: (2,4-diethoxyphenyl)methanol
• InChI: InChI=1S/C11H16O3/c1-3-13-10-6-5-9(8-12)11(7-10)14-4-2/h5-7,12H,3-4,8H2,1-2H3
• InChI Key: GVURYEOXXOUZQP-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)CO)OCC
• Pictograms: Irritant

Description

2,4-Diethoxybenzyl alcohol is a white crystalline solid that is commonly used in scientific research. It is also known as 2,4-DEB alcohol or benzyl alcohol. This compound is synthesized through various methods, and it exhibits unique biochemical and physiological effects that make it ideal for use in numerous research studies. In

Mechanism of Action

The mechanism of action of 2,4-Diethoxybenzyl alcohol is not well understood. However, it is believed to act as a reducing agent and a protecting group for alcohols and amines. It is also known to exhibit antioxidant properties, which make it useful in the prevention of oxidative stress.
Biochemical and Physiological Effects:
This compound exhibits unique biochemical and physiological effects. It is known to exhibit antioxidant properties, which make it useful in the prevention of oxidative stress. It is also known to exhibit anti-inflammatory properties, which make it useful in the treatment of various inflammatory conditions. Additionally, this compound is known to exhibit antitumor properties, which make it useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

2,4-Diethoxybenzyl alcohol has several advantages and limitations for lab experiments. One of the advantages is that it is readily available and relatively inexpensive. Additionally, it exhibits unique biochemical and physiological effects, which make it useful in numerous research studies. However, one of the limitations is that it is not well understood, and its mechanism of action is not well defined. Additionally, it may exhibit different effects depending on the concentration used, which makes it difficult to interpret results.

Future Directions

There are several future directions for research involving 2,4-Diethoxybenzyl alcohol. One direction is to further elucidate its mechanism of action and its effects on various biological systems. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress. Additionally, future research could focus on the synthesis of new compounds based on this compound, which could exhibit improved properties and effects. Overall, this compound is a compound with numerous potential applications in scientific research, and further research is necessary to fully understand its properties and effects.

Synthesis Methods

2,4-Diethoxybenzyl alcohol is synthesized through various methods. One of the most common methods is the reduction of 2,4-Diethoxybenzaldehyde using sodium borohydride. Another method involves the reaction of 2,4-Diethoxybenzaldehyde with Grignard reagents. The synthesis of this compound is a multi-step process that requires careful attention to detail and precise measurements.

Scientific Research Applications

2,4-Diethoxybenzyl alcohol is commonly used in scientific research due to its unique properties. It is used as a protecting group for alcohols and amines in organic synthesis. It is also used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and fragrances. Additionally, this compound is used as a starting material for the synthesis of other compounds, such as 2,4-Diethoxybenzyl chloride and 2,4-Diethoxybenzyl bromide.